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Compound of Interest

Compound Name:
(3-Hydroxy-1-propenyl)sulfur

pentafluoride

Cat. No.: B1176603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pentafluorosulfanyl (SF5) group has emerged as a valuable substituent in medicinal

chemistry and drug development due to its unique electronic properties, high lipophilicity, and

metabolic stability. This document provides detailed application notes and protocols for the

chemical transformation of SF5-containing alcohol units into a variety of other functional

groups, expanding the synthetic toolbox for the preparation of novel SF5-functionalized

molecules.

Oxidation of SF5-Alcohols to Aldehydes and
Ketones
The oxidation of primary and secondary SF5-alcohols provides access to the corresponding

aldehydes and ketones, which are versatile intermediates for further synthetic manipulations,

such as carbon-carbon bond formation and reductive amination.

Core Reaction Pathway:
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SF5-R-CH(OH)-R' SF5-R-C(=O)-R'[Oxidizing Agent]

SF5-R-OH SF5-R-X (X = Cl, Br)SOCl₂ or PBr₃

Step 1: Deprotonation

Step 2: SN2 Reaction

SF5-R-OH SF5-R-O⁻Na⁺NaH R'-XNucleophilic Attack

SF5-R-O-R'
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SF5-(CH₂)₂-OH SF5-(CH₂)₂-OTfTf₂O, Pyridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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